2-{[4-(diethylamino)phenyl]amino}naphthoquinone

• IUPAC Name: 2-[4-(diethylamino)anilino]naphthalene-1,4-dione
• InChI: InChI=1S/C20H20N2O2/c1-3-22(4-2)15-11-9-14(10-12-15)21-18-13-19(23)16-7-5-6-8-17(16)20(18)24/h5-13,21H,3-4H2,1-2H3
• InChI Key: UTAAZNXMIWMVNE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC2=CC(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

2-{[4-(diethylamino)phenyl]amino}naphthoquinone, commonly known as Vitamin K3, is a synthetic compound that belongs to the naphthoquinone family. It has been extensively studied for its potential therapeutic applications in various fields, including cancer treatment, anti-inflammatory therapy, and prevention of oxidative stress-related diseases.

Mechanism of Action

The mechanism of action of Vitamin K3 is not fully understood, but it is thought to involve the inhibition of enzymes involved in the production of reactive oxygen species, as well as the induction of apoptosis in cancer cells through the activation of the caspase pathway.
Biochemical and Physiological Effects:
Vitamin K3 has been shown to have a number of biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and reduction of oxidative stress. It has also been shown to have anti-inflammatory effects and protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Vitamin K3 in lab experiments is its low cost and availability. It is also relatively easy to synthesize, although care must be taken when handling the hazardous chemicals involved. One limitation is its potential toxicity, which can vary depending on the dose and duration of exposure.

Future Directions

There are a number of potential future directions for research on Vitamin K3. These include further studies on its mechanism of action, identification of specific targets for its therapeutic effects, and development of more targeted and less toxic derivatives. Additionally, Vitamin K3 may have potential applications in the treatment of other diseases, such as diabetes and cardiovascular disease, which could be explored in future research.

Synthesis Methods

Vitamin K3 can be synthesized through a number of different methods, including the reaction of 2-methyl-1,4-naphthoquinone with diethylamine, or the reaction of 2-hydroxy-1,4-naphthoquinone with diethylamine and zinc dust. Both of these methods involve the use of hazardous chemicals and require careful handling.

Scientific Research Applications

Vitamin K3 has been extensively studied for its potential therapeutic applications in various fields. It has been shown to induce apoptosis in cancer cells, inhibit the growth of tumors, and increase the sensitivity of cancer cells to chemotherapy drugs. Additionally, it has been shown to have anti-inflammatory effects, reduce oxidative stress, and protect against neurodegenerative diseases.